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Compound of Interest

Compound Name:
2-Hydroxy-7-methoxyquinoline-3-

carbaldehyde

Cat. No.: B010043 Get Quote

An In-depth Technical Guide to 2-Hydroxy-7-
methoxyquinoline-3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde. The

information is curated for professionals in the fields of chemical research and drug

development.

Core Compound Data
2-Hydroxy-7-methoxyquinoline-3-carbaldehyde, with the CAS number 101382-55-2, is a

substituted quinoline derivative. Quinoline and its analogues are a significant class of

heterocyclic compounds with a wide range of applications in medicinal chemistry. The

physicochemical properties of its tautomer, 7-Methoxy-2-oxo-1,2-dihydro-quinoline-3-

carbaldehyde, are summarized below.
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Property Value

Molecular Formula C₁₁H₉NO₃

Molecular Weight 203.19 g/mol

CAS Number 101382-55-2

Synthesis and Experimental Protocols
The synthesis of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde can be approached

through the hydrolysis of a corresponding 2-chloroquinoline precursor. This method is a

common strategy for producing 2-hydroxyquinoline derivatives. Below is a detailed

experimental protocol for a plausible synthetic route.

Experimental Protocol: Synthesis of 2-Hydroxy-7-
methoxyquinoline-3-carbaldehyde
This protocol is based on established methodologies for the synthesis of similar quinoline

derivatives.

Materials:

2-Chloro-7-methoxyquinoline-3-carbaldehyde

Acetic acid

Sodium acetate

Water

Ethanol

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-Chloro-7-methoxyquinoline-3-

carbaldehyde (1 equivalent) in a mixture of acetic acid and water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b010043?utm_src=pdf-body
https://www.benchchem.com/product/b010043?utm_src=pdf-body
https://www.benchchem.com/product/b010043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Base: Add sodium acetate (3 equivalents) to the solution.

Reaction Conditions: Heat the reaction mixture to reflux (approximately 100-120°C) for 4-6

hours. The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature.

Precipitation: Pour the reaction mixture into ice-cold water to precipitate the crude product.

Filtration and Washing: Filter the precipitate and wash thoroughly with water to remove any

remaining acid and salts.

Purification: Recrystallize the crude product from a suitable solvent, such as ethanol or an

ethanol/water mixture, to obtain the purified 2-Hydroxy-7-methoxyquinoline-3-
carbaldehyde.

Potential Biological Significance
Quinoline derivatives are known to exhibit a broad spectrum of biological activities, making

them attractive scaffolds for drug discovery.[1][2][3] While specific signaling pathways for 2-
Hydroxy-7-methoxyquinoline-3-carbaldehyde are not extensively documented, the quinoline

core is associated with a variety of pharmacological effects, including:

Anticancer Activity[1][3]

Antibacterial and Antifungal Properties[1][2]

Antimalarial Effects[1][2]

Anti-inflammatory Action[1][3]

Antiviral Capabilities[1]

The functional groups present on the 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde
molecule, namely the hydroxyl, methoxy, and aldehyde groups, offer multiple points for further

chemical modification to develop novel therapeutic agents.
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Synthetic Workflow and Logic
The synthesis of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde and related compounds

often starts from a readily available precursor, 2-chloroquinoline-3-carbaldehyde. This

intermediate is highly versatile and can be used to generate a variety of substituted quinolines.

Starting Material Vilsmeier-Haack Reaction Hydrolysis

Substituted Acetanilide POCl₃ / DMFFormylation 2-Chloro-7-methoxyquinoline-
3-carbaldehyde Acetic Acid / NaOAcNucleophilic Substitution 2-Hydroxy-7-methoxyquinoline-

3-carbaldehyde

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde.

The logical relationship for troubleshooting common issues in the synthesis of related quinoline

aldehydes often involves addressing challenges in the key formylation and substitution steps.
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Caption: Troubleshooting logic for the synthesis of quinoline-3-carbaldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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